Cas no 91193-18-9 (2,4-Pentanedione,3-(2-chlorophenyl)-)

• Product Name: 2,4-Pentanedione,3-(2-chlorophenyl)-
• CAS No: 91193-18-9
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 817640
• PubChem ID: 254808
• Update Time: 2025-04-19

2,4-Pentanedione,3-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-(2-chlorophenyl)-
• NCIOpen2_004606
• DTXSID00919901
• NSC79432
• 91193-18-9
• NSC-79432
• 3-(2-chlorophenyl)pentane-2,4-dione

• Inchi： 1S/C11H11ClO2/c1-7(13)11(8(2)14)9-5-3-4-6-10(9)12/h3-6,11H,1-2H3
• InChI Key： VBRPXRDIUQSPJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 210.045
• Monoisotopic Mass: 210.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 286°Cat760mmHg
• Flash Point: 119.3°C
• Refractive Index: 1.523
• PSA: 34.14000
• LogP: 2.60160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes